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Compound of Interest

Compound Name: 6-Hydroxyhexanoic Acid

Cat. No.: B072477 Get Quote

Proper handling and disposal of 6-Hydroxyhexanoic Acid are critical to ensure laboratory

safety and environmental protection. Due to its classification as a hazardous substance, it

necessitates a structured disposal protocol. This guide provides detailed, step-by-step

procedures for researchers, scientists, and drug development professionals to manage 6-
Hydroxyhexanoic Acid waste safely and in compliance with regulations.

Hazard Identification and Classification
6-Hydroxyhexanoic Acid is classified as a hazardous chemical. Understanding its specific

hazards is the first step in safe handling and disposal.

Hazard Statement GHS Classification Source

H302: Harmful if swallowed
Acute toxicity, oral (Category

4)
[1]

H315: Causes skin irritation
Skin corrosion/irritation

(Category 2)
[1][2][3]

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation (Category 2A)
[1][2][3]

H335: May cause respiratory

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

[1][2][3]
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Required Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 6-Hydroxyhexanoic Acid, including

during disposal procedures.

Protection Type Specification Source

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

[1][4]

Hand Protection
Wear protective, chemical-

impermeable gloves.
[1][4]

Skin/Body Protection

Wear impervious clothing. A

lab coat is standard. Ensure

skin is not exposed.

[1][4]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.[4] Ensure

adequate ventilation.

[1][2][5]

Step-by-Step Disposal Protocol
Disposal of 6-Hydroxyhexanoic Acid must be handled as hazardous waste. Under no

circumstances should it be disposed of down the drain or in regular trash.[6][7]

Step 1: Waste Characterization

All waste containing 6-Hydroxyhexanoic Acid, including pure substance, contaminated

solutions, and spill cleanup materials, must be classified as hazardous chemical waste.

Step 2: Segregation of Waste

Keep 6-Hydroxyhexanoic Acid waste separate from other waste streams to prevent

accidental reactions.
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Crucially, it must be stored separately from incompatible materials, particularly strong

oxidizing agents.[2][5]

Step 3: Containerization

Select a waste container that is compatible with 6-Hydroxyhexanoic Acid. High-density

polyethylene (HDPE) containers are generally suitable.[8]

The container must have a secure, tight-fitting screw cap to prevent leaks and spills.[9]

Ensure the container is in good condition, with no cracks or deterioration.

Do not fill the container to more than 90% capacity to allow for expansion.[8]

Step 4: Labeling

Properly label the waste container immediately upon starting waste accumulation.

The label must include the following information:

The words "Hazardous Waste".[9]

The full chemical name: "6-Hydroxyhexanoic Acid" (no abbreviations or formulas).[9]

A clear indication of the hazards (e.g., "Irritant," "Harmful").[9]

The date when the container was first used for waste accumulation and the date it was

filled.[9]

Step 5: Temporary Storage

Store the labeled hazardous waste container in a designated "Satellite Accumulation Area"

(SAA) within the laboratory where the waste is generated.[9]

The SAA should be a well-ventilated area, away from sources of ignition, and ideally within

secondary containment to contain potential leaks.[6]

Store the container in a cool, dry place.[4][5]
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Step 6: Final Disposal

The final disposal must be conducted through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.

The guiding disposal statement is to "Dispose of contents/container to an approved waste

disposal plant."[2][5][10]

Always consult and adhere to local, state, and federal regulations regarding hazardous

waste disposal.

Emergency Procedures
Accidental Release or Spill

Evacuate: Evacuate non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.[1]

Protect: Wear the appropriate PPE as listed above.[1]

Contain: Prevent further spillage and stop the material from entering drains or waterways.[1]

[4]

Clean-up:

For solid spills: Carefully sweep or shovel the material into a suitable, labeled hazardous

waste container.[5] Avoid generating dust.[4][5]

For liquid spills: Absorb with an inert, non-combustible material such as diatomite or a

universal binder.[1] Place the contaminated material into the hazardous waste container.

Decontaminate: Clean the spill area thoroughly.

Dispose: Treat all cleanup materials as hazardous waste and dispose of them according to

the protocol above.

First Aid Measures
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Exposure Route First Aid Procedure Source

Eye Contact

Immediately rinse with plenty

of water for at least 15

minutes, also under the

eyelids. Seek immediate

medical attention.

[1][2][3]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing. Get

medical attention.

[1][2][3]

Inhalation

Move the person to fresh air. If

breathing is difficult, give

artificial respiration. Get

medical attention.

[1][2][3]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[1][2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6-
Hydroxyhexanoic Acid waste.
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Diagram: 6-Hydroxyhexanoic Acid Disposal Workflow

Waste Preparation & Handling

Interim Storage

Final Disposal

Generated
6-Hydroxyhexanoic Acid Waste

Step 1: Characterize as
Hazardous Waste

Step 2: Segregate from
Incompatible Materials
(e.g., Strong Oxidizers)

Step 3: Place in a Labeled,
Compatible, & Sealed Container

(<90% Full)

Step 4: Ensure Label Includes:
- 'Hazardous Waste'

- Full Chemical Name
- Hazard Information
- Accumulation Dates

Step 5: Store in Designated
Satellite Accumulation Area (SAA)

Consult Institutional
EHS / Safety Officer

Step 6: Arrange Pickup by
Approved Hazardous Waste

Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 6-Hydroxyhexanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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